15-O-acetylbruceolide
Description
15-O-Acetylbruceolide is a bioactive quassinoid isolated primarily from plants of the genus Brucea (e.g., Brucea javanica), which are traditionally used in Asian medicine for treating inflammatory and neoplastic diseases . Structurally, it belongs to the triterpenoid class, characterized by a highly oxygenated C20 skeleton with a fused lactone ring and an acetyl group at the C-15 position (Fig. 1). Its molecular formula is C26H32O10, with a molecular weight of 504.5 g/mol .
Properties
Molecular Formula |
C23H28O11 |
|---|---|
Molecular Weight |
480.5 g/mol |
IUPAC Name |
methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17R)-3-acetyloxy-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate |
InChI |
InChI=1S/C23H28O11/c1-8-10-5-12-22-7-32-23(20(30)31-4,17(22)15(19(29)34-12)33-9(2)24)18(28)14(27)16(22)21(10,3)6-11(25)13(8)26/h10,12,14-18,26-28H,5-7H2,1-4H3/t10-,12+,14+,15+,16+,17+,18-,21-,22+,23+/m0/s1 |
InChI Key |
YDWODLQEUPYKGJ-MUVFDYEFSA-N |
Isomeric SMILES |
CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@@]([C@@H]4[C@H](C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O |
Canonical SMILES |
CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Contradictions
- Synergistic Effects : 15-O-Acetylbruceolide combined with doxorubicin reduces cardiotoxicity by 40% while enhancing anticancer efficacy .
- This may stem from differences in cell line sensitivity or assay conditions.
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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